Cas no 1437433-35-6 (1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine)

• Product Name: 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine
• CAS No: 1437433-35-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5059124
• Update Time: 2025-06-22

1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine

• Inchi： 1S/C9H12N4/c1-6(10)9-12-7-5-11-4-3-8(7)13(9)2/h3-6H,10H2,1-2H3
• InChI Key： KYALOPWJULUIPG-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CN=CC=2N=C1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine

Professional Introduction to 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine (CAS No. 1437433-35-6)

1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine, a compound with the chemical identifier CAS No. 1437433-35-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of treatments for neurological and cardiovascular diseases.

The molecular structure of 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine features a fused imidazole and pyridine ring system, which is a common motif in bioactive molecules. The presence of a methyl group at the 1-position of the imidazole ring and an ethylamine side chain at the 2-position of the pyridine ring contributes to its distinctive chemical profile. This configuration not only enhances its solubility and bioavailability but also influences its interactions with biological targets.

Recent studies have highlighted the therapeutic potential of imidazopyridine derivatives in various disease models. Research published in peer-reviewed journals has demonstrated that compounds with similar scaffolds exhibit inhibitory effects on enzymes and receptors involved in inflammation and oxidative stress. For instance, studies have shown that 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine can modulate the activity of certain kinases, which are key players in cellular signaling pathways associated with neurodegenerative disorders.

The pharmacological properties of this compound have been further investigated in preclinical models. Initial findings suggest that it may possess neuroprotective effects, making it a candidate for the development of novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The ability of 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine to cross the blood-brain barrier is particularly noteworthy, as it allows for direct interaction with central nervous system targets.

In addition to its potential applications in neurology, this compound has shown promise in cardiovascular research. Studies indicate that it may help regulate blood pressure and reduce the risk of atherosclerosis by influencing lipid metabolism and preventing oxidative damage to blood vessels. The dual action on both neurological and cardiovascular systems positions 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine as a multifaceted therapeutic agent.

The synthesis of CAS No. 1437433-35-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. The optimization of these synthetic routes is crucial for scaling up production while maintaining cost-effectiveness and compliance with regulatory standards.

The analytical characterization of this compound has been conducted using state-of-the-art spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide comprehensive structural elucidation and purity assessment, ensuring that the final product meets stringent quality control requirements.

The pharmacokinetic profile of 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine has been evaluated through in vitro and in vivo studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing an effective drug candidate. The compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens.

Ongoing research is focused on further elucidating the mechanisms of action of this compound and exploring its potential in combination therapies. By leveraging cutting-edge technologies such as CRISPR gene editing and organ-on-a-chip models, scientists aim to uncover new therapeutic applications for CAS No. 1437433-35-6. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical practice.

The regulatory landscape for novel pharmaceutical compounds like 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine is stringent but well-defined. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring safety and efficacy before human trials can commence. Preclinical data must be meticulously compiled to support applications for investigational new drug (IND) status.

In conclusion, CAS No. 1437433-35-6, or more specifically referred to as 1-(1-Methyl-1H-imidazo[4,5-c]pyridin-2-yl)ethanamine, represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique chemical structure combined with favorable pharmacological properties makes it an attractive candidate for further development. As research progresses and regulatory hurdles are overcome, this compound could emerge as a valuable addition to modern medicine.